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Compound of Interest

Compound Name:
2-(Methylcarbamoyl)isonicotinic

acid

Cat. No.: B1429770 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of 2-
(Methylcarbamoyl)isonicotinic acid (CAS No. 1279208-48-8). The information herein is

intended for researchers, scientists, and professionals in drug development and is designed to

ensure safe handling and compliance with standard laboratory waste management protocols.

Crucial Note: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 2-
(Methylcarbamoyl)isonicotinic acid was not publicly available. The following procedures are

based on the known hazards of the closely related compound, isonicotinic acid, and general

principles of laboratory chemical waste disposal. It is imperative to obtain the official SDS from

your supplier for 2-(Methylcarbamoyl)isonicotinic acid and adhere to its specific instructions.

In the absence of an SDS, treat the compound as hazardous.

Hazard Profile of Structurally Related Compound:
Isonicotinic Acid
To ensure a high degree of caution, the hazard profile of isonicotinic acid should be considered

as a proxy. The following table summarizes the key hazards associated with isonicotinic acid,

which should be provisionally applied to 2-(Methylcarbamoyl)isonicotinic acid until a specific

SDS is available.
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Hazard Classification Description Precautionary Statements

Skin Irritation (Category 2) Causes skin irritation.[1][2]

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

Eye Irritation (Category 2)
Causes serious eye irritation.

[1][2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific Target Organ Toxicity -

Single Exposure (Category 3)

May cause respiratory

irritation.[1][2]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[1]

Step-by-Step Disposal Protocol
The following protocol provides a general framework for the safe disposal of 2-
(Methylcarbamoyl)isonicotinic acid.

1. Personal Protective Equipment (PPE):

Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles are mandatory.[3]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[3]

Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved

respirator is recommended to avoid inhaling dust particles.[4]
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Protective Clothing: A lab coat or apron should be worn to protect from skin contact.[4]

2. Spill Management:

In the event of a spill:

Avoid generating dust.

Carefully sweep up the solid material and place it in a designated, labeled hazardous waste

container.[5]

Clean the spill area with a suitable solvent or detergent and collect the cleaning materials as

hazardous waste.

3. Waste Collection and Storage:

Solid Waste: Collect solid 2-(Methylcarbamoyl)isonicotinic acid and any contaminated

materials (e.g., weighing paper, gloves) in a clearly labeled, sealed container designated for

hazardous chemical waste.[3][6]

Liquid Waste: If the compound is in solution, it should be collected in a separate, compatible,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "2-(Methylcarbamoyl)isonicotinic acid". The label should also indicate the primary

hazards (e.g., "Irritant").[7]

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

4. Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[7][8]

Do not dispose of this chemical down the drain or in regular trash.[7][8]
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Provide the waste disposal service with a completed hazardous waste manifest, including

the full chemical name and any known hazard information.

Experimental Workflow for Chemical Disposal
Decision Making
The following diagram illustrates the logical steps to be taken when preparing for the disposal

of a laboratory chemical, particularly when a specific Safety Data Sheet is not readily available.
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Caption: Decision-making workflow for chemical disposal in the absence of a specific SDS.

By adhering to these procedures and prioritizing the acquisition of the official Safety Data

Sheet, laboratory professionals can ensure the safe and compliant disposal of 2-
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(Methylcarbamoyl)isonicotinic acid, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1429770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

